(3-Methyl-7,8,9,10-tetrahydroimidazo[2,1-a]isoquinolin-2-yl)methanol

• Molecular Formula: C13H16N2O
• Molecular Weight: 216.28 g/mol
• IUPAC Name: (3-methyl-7,8,9,10-tetrahydroimidazo[2,1-a]isoquinolin-2-yl)methanol
• InChI: InChI=1S/C13H16N2O/c1-9-12(8-16)14-13-11-5-3-2-4-10(11)6-7-15(9)13/h6-7,16H,2-5,8H2,1H3
• InChI Key: IUNDFZBMBAQNKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2N1C=CC3=C2CCCC3)CO

Description

(3-Methyl-7,8,9,10-tetrahydroimidazo[2,1-a]isoquinolin-2-yl)methanol is a useful research compound. Its molecular formula is C13H16N2O and its molecular weight is 216.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 3-methyl-7,8,9,10-tetrahydroimidazo[2,1-a]isoquinoline-2-carboxylate (210 mg, 0.81 mmol) in 5 mL of THF was added LAH (920 mg, 2.44 mmol) at 0° C. The mixture was stirred for 3 h at room temperature. To the mixture was added sodium sulfate decahydrate (100 mg) and the mixture was stirred for 15 min at room temperature. The solid was removed by filtration and the filtrate was concentrated to give the crude product of (3-methyl-7,8,9,10-tetrahydroimidazo[2,1-a]isoquinolin-2-yl)methanol (200 mg). ESI MS: m/z 217 [M+H]+. This crude product was used in the next step without further purification.